2-{4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy]-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O3/c1-17-8-10-21(12-18(17)2)29-26(32)16-34-24-11-9-19(14-25(24)33-3)13-20(15-28)27-30-22-6-4-5-7-23(22)31-27/h4-14H,16H2,1-3H3,(H,29,32)(H,30,31)/b20-13+
• InChI Key: LUUYNTOCGZNUJA-DEDYPNTBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=C(C#N)C3=NC4=CC=CC=C4N3)OC)C
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)/C=C(\C#N)/C3=NC4=CC=CC=C4N3)OC)C
• Molecular Formula: C27H24N4O3
• Molecular Weight: 452.5 g/mol

Description

2-{4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide is a complex organic compound that features a benzimidazole moiety, a cyano group, and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide typically involves multiple steps. One common route includes the following steps:

Formation of the Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with formic acid or other suitable aldehydes.

Introduction of the Cyano Group: The cyano group can be introduced via a nucleophilic substitution reaction using cyanogen bromide.

Formation of the Ethenyl Linkage: The ethenyl linkage is formed through a Wittig reaction or a similar olefination process.

Attachment of the Methoxyphenoxy Group: This step involves the nucleophilic aromatic substitution of a methoxyphenol derivative.

Formation of the Acetamide Group: The final step involves the acylation of the intermediate product with an appropriate acylating agent to form the acetamide group.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole moiety.

Reduction: Reduction reactions can target the cyano group, converting it to an amine.

Substitution: The methoxyphenoxy group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Products may include benzimidazole N-oxides.

Reduction: Products may include primary amines.

Substitution: Products depend on the nucleophile used, resulting in various substituted derivatives.

Scientific Research Applications

Medicinal Chemistry: The compound’s benzimidazole moiety is known for its antimicrobial and anticancer properties.

Organic Synthesis: It can serve as a building block for the synthesis of more complex molecules.

Materials Science: The compound’s unique structure may be useful in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of this compound is likely related to its ability to interact with biological macromolecules. The benzimidazole moiety can bind to DNA or proteins, potentially inhibiting their function. The cyano group may also play a role in its biological activity by participating in hydrogen bonding or other interactions with target molecules.

Comparison with Similar Compounds

Similar Compounds

2-{4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy}-N-(4-isopropylphenyl)acetamide: This compound has a similar structure but with an isopropyl group instead of a dimethyl group.

6-(1H-benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidine: This compound features a thieno[2,3-d]pyrimidine moiety instead of a methoxyphenoxy group.

Uniqueness

The unique combination of the benzimidazole, cyano, and acetamide groups in 2-{4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy}-N-(3,4-dimethylphenyl)acetamide provides it with distinct chemical and biological properties that are not found in other similar compounds.